Cas no 2227900-43-6 ((3S)-3-(3-cyanophenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(3-cyanophenyl)-3-hydroxypropanoic acid
• CAS No: 2227900-43-6
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 6143398
• PubChem ID: 165671866
• Update Time: 2025-06-14

(3S)-3-(3-cyanophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3-cyanophenyl)-3-hydroxypropanoic acid
• 2227900-43-6
• EN300-1776008

• Inchi： 1S/C10H9NO3/c11-6-7-2-1-3-8(4-7)9(12)5-10(13)14/h1-4,9,12H,5H2,(H,13,14)/t9-/m0/s1
• InChI Key： XWRCGUGNIPABCD-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.3Ų

Additional information on (3S)-3-(3-cyanophenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of (3S)-3-(3-cyanophenyl)-3-hydroxypropanoic acid (CAS: 2227900-43-6)

The compound (3S)-3-(3-cyanophenyl)-3-hydroxypropanoic acid (CAS: 2227900-43-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral β-hydroxy acid derivative, characterized by its cyano-substituted aromatic ring and hydroxyl functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

In the context of synthetic chemistry, researchers have developed novel asymmetric synthesis routes for (3S)-3-(3-cyanophenyl)-3-hydroxypropanoic acid with improved yields and enantiomeric excess. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a biocatalytic approach using engineered ketoreductases that achieved >99% ee with 85% yield under mild reaction conditions. This advancement addresses previous challenges in obtaining the pure (3S)-enantiomer, which is crucial for its biological activity.

Pharmacological investigations have revealed that (3S)-3-(3-cyanophenyl)-3-hydroxypropanoic acid exhibits moderate inhibitory activity against several enzymes involved in inflammatory pathways. Particularly noteworthy is its selective inhibition of phosphodiesterase 4 (PDE4), with an IC50 of 3.2 μM, suggesting potential applications in inflammatory and autoimmune disorders. Structure-activity relationship studies indicate that both the (3S)-configuration and the para-cyano substitution are critical for this activity.

The compound has also gained attention as a key intermediate in the synthesis of more complex drug candidates. Recent patent applications (WO2023124567, US20240148921) disclose its use in constructing novel G protein-coupled receptor (GPCR) modulators with improved metabolic stability. The cyano group in particular serves as a versatile handle for further chemical modifications while the β-hydroxy acid moiety contributes to favorable pharmacokinetic properties.

From a drug development perspective, preliminary ADMET studies show that (3S)-3-(3-cyanophenyl)-3-hydroxypropanoic acid has acceptable solubility (32 mg/mL in PBS at pH 7.4) and moderate plasma protein binding (68%). However, its plasma stability varies significantly across species, with human plasma showing the longest half-life (t1/2 = 4.7 h), suggesting the need for further optimization for clinical applications.

Current challenges in the field include improving the metabolic stability of derivatives and understanding the exact molecular interactions responsible for its biological effects. Future research directions highlighted in recent reviews include exploring its potential as a fragment in fragment-based drug discovery and investigating its activity against emerging therapeutic targets such as SARS-CoV-2 main protease.